3-(Hydroxymethyl)cyclobutanol
Overview
Description
“3-(Hydroxymethyl)cyclobutanol” is a chemical compound with the molecular formula C5H10O2 . It has a molecular weight of 102.13 .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the cycloaddition of dichloroketene to allyl benzyl ether, which yields 2,2-Dichloro-3-(benzyloxymethyl)cyclobutanone. This compound is then converted in four steps into trans-3-(benzyloxymethyl)cyclobutanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H10O2/c6-3-4-1-5(7)2-4/h4-7H,1-3H2
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Chiral Cyclobutanols: Homochiral cis-2-hydroxymethylcyclobutanols and their derivatives can be synthesized via a process involving [2+2] photoaddition, dioxanone ring cleavage, reduction, and lipase-catalyzed kinetic resolution. These chiral cyclobutanols are then converted into γ-lactones, which are precursors for biologically active compounds (Sato, Ohuchi, Abe, & Kaneko, 1992).
- Formation of Pyrones: The 3-carboethoxyethylidene cyclobutanols can be used to produce substituted 3,4-dimethyl-2-pyrones, a process involving [2+2] cycloaddition and acidic hydrolysis, followed by treatment with various bases (Jung & Novack, 2005).
- Oxidative Ring Expansion: Cyclobutanols undergo oxidative ring expansion to give functionalized 1,2-dioxanes, which is particularly effective on secondary cyclobutanols. This process involves regioselective cleavage and insertion of molecular oxygen (Martín López, Jamey, Pinet, Figadère, & Ferrié, 2020).
Biomedical Applications
- Antiviral Activity: Certain carbocyclic oxetanocin analogues derived from cyclobutanols have been evaluated for antiviral activity against viruses like herpes simplex and varicella-zoster. These compounds’ activity depends partly on phosphorylation by virus-induced thymidine kinase (Maruyama et al., 1993).
- Antimicrobial Activity: The cyclobutanol-containing dipeptide, 1-hydroxy-2-[(S)-valylamino]cyclobutane-1-acetic acid, shows enhanced antibacterial activity against gram-positive organisms. It acts as a “suicide substrate” for cystathionine-γ-synthetase, a crucial pyridoxal-based enzyme (Baldwin, Adlington, Parisi, & Ting, 1986).
Advanced Material and Drug Synthesis
- Synthesis of Nucleosides: Cyclobutanols have been used in the synthesis of purine nucleosides with anti-HIV activity. This involves the photochemical [2 + 2] cycloaddition process and subsequent synthetic steps to develop these nucleoside analogues (Flores et al., 2011).
- Histamine H3 Receptor Ligands: Cyclobutanols have been utilized in synthesizing compounds with 3-cyclobutoxy motifs. These compounds are antagonists/inverse agonists for the histamine H3 receptor and show a significant increase in H3R affinity due to the rigidification of the linker (Wijtmans et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that alcohols, such as 3-(hydroxymethyl)cyclobutanol, often interact with various enzymes and cellular structures, altering their function .
Mode of Action
It is known that alcohols can interact with their targets through a variety of mechanisms, including hydrogen bonding, hydrophobic effects, and van der waals interactions . These interactions can alter the conformation and function of the target molecules, leading to changes in cellular processes .
Biochemical Pathways
Alcohols are known to affect a variety of biochemical pathways, including those involved in signal transduction, metabolism, and cell structure . The downstream effects of these alterations can include changes in cell function and viability .
Pharmacokinetics
Alcohols are generally well-absorbed and can distribute throughout the body due to their small size and polarity . They are typically metabolized by enzymes such as alcohol dehydrogenase and can be excreted in the urine .
Result of Action
Alcohols can have a variety of effects on cells, including changes in membrane fluidity, alterations in enzyme activity, and induction of oxidative stress .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors . For example, the pH and temperature of the environment can affect the compound’s solubility and reactivity . Additionally, the presence of other molecules can influence the compound’s interactions with its targets .
properties
IUPAC Name |
3-(hydroxymethyl)cyclobutan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2/c6-3-4-1-5(7)2-4/h4-7H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJMLHATZVMHVHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70554949 | |
Record name | 3-(Hydroxymethyl)cyclobutan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70554949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112623-19-5, 1245647-03-3 | |
Record name | 3-(Hydroxymethyl)cyclobutan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70554949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(hydroxymethyl)cyclobutan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.